Cas no 1250044-50-8 (4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol)

• Product Name: 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol
• CAS No: 1250044-50-8
• MF: C₉H₁₃BrOS
• MW: 249.167920827866
• CID: 6237382
• PubChem ID: 61726947
• Update Time: 2025-10-19

4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol
• AKOS010996597
• CS-0278415
• 1250044-50-8
• EN300-1635204

• Inchi： 1S/C9H13BrOS/c1-6(7(2)11)5-9-8(10)3-4-12-9/h3-4,6-7,11H,5H2,1-2H3
• InChI Key： QPLYNCYXKQHUMR-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC(C)C(C)O

Computed Properties

• Exact Mass: 247.98705g/mol
• Monoisotopic Mass: 247.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol

Comprehensive Overview of 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol (CAS No. 1250044-50-8): Properties, Applications, and Industry Insights

4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol (CAS No. 1250044-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative exhibits unique structural features, combining a thiophene ring with a branched aliphatic alcohol moiety. The presence of both bromine substitution and a hydroxyl group makes this compound particularly valuable for synthetic transformations and as a building block in drug discovery.

Recent trends in medicinal chemistry highlight the growing importance of heterocyclic compounds like 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol. Researchers are actively investigating its potential as a precursor for kinase inhibitors and GPCR-targeted therapeutics, addressing current demands in oncology and CNS drug development. The compound's molecular weight of 249.16 g/mol and balanced lipophilicity (predicted LogP ~2.3) make it particularly interesting for blood-brain barrier penetration studies.

From a synthetic chemistry perspective, the bromine atom at the 3-position of the thiophene ring serves as an excellent handle for further functionalization through cross-coupling reactions. This characteristic has made CAS No. 1250044-50-8 valuable in palladium-catalyzed reactions, a topic that consistently ranks high in organic chemistry literature searches. The compound's stability under various reaction conditions has been documented in several recent publications, addressing common queries about heterocycle stability and functional group compatibility.

The materials science community has shown increasing interest in 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol for developing novel conductive polymers. Its molecular structure offers potential for creating thiophene-based materials with tunable electronic properties, responding to the growing market demand for organic electronics and flexible displays. Recent patent analyses reveal a steady rise in applications involving similar brominated thiophene derivatives, particularly in OLED and OPV technologies.

Analytical characterization of CAS No. 1250044-50-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with the compound showing distinctive signals in both ¹H and ¹³C NMR spectra. These analytical profiles are frequently searched by quality control specialists and process chemists working with high-purity intermediates. The compound's melting point (reported between 45-48°C) and solubility profile (soluble in common organic solvents but sparingly soluble in water) make it practical for various laboratory applications.

Environmental and safety considerations for 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. These safety aspects align with current industry focus on green chemistry principles and sustainable synthesis, topics that dominate modern chemical research discussions.

Market analysis indicates steady growth in demand for brominated heterocycles like CAS No. 1250044-50-8, driven by pharmaceutical R&D expansion in Asia-Pacific regions. The compound's price fluctuations and availability are frequently monitored by purchasing departments of contract research organizations (CROs) and API manufacturers. Recent supply chain optimizations have improved accessibility of this intermediate, addressing previous concerns about specialty chemical availability.

Future research directions for 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol may explore its potential in bioconjugation chemistry and prodrug development, areas showing exponential growth in publication metrics. The compound's structural features suggest possible applications in developing targeted drug delivery systems, particularly for neurological indications. These potential applications correspond with trending searches in medicinal chemistry forums and drug discovery platforms.

In conclusion, 4-(3-bromothiophen-2-yl)-3-methylbutan-2-ol (CAS No. 1250044-50-8) represents a versatile chemical entity with broad applicability across multiple scientific disciplines. Its unique combination of aromatic bromination and aliphatic hydroxyl functionality continues to inspire innovative research in both academic and industrial settings. As synthetic methodologies advance and material science applications expand, this compound is poised to maintain its relevance in cutting-edge chemical research.